Cas no 190383-13-2 (Protease-Activated Receptor-2, amide)

Protease-Activated Receptor-2 (PAR-2) is a G protein-coupled receptor implicated in inflammatory and nociceptive pathways. The amide derivative of PAR-2 is a synthetic analog designed to modulate receptor activity with high specificity. This compound exhibits enhanced stability and binding affinity, making it a valuable tool for studying PAR-2-mediated signaling in vitro and in vivo. Its amide functional group improves metabolic resistance, ensuring prolonged activity in experimental settings. Researchers utilize this derivative to investigate PAR-2's role in diseases such as arthritis, asthma, and neuropathic pain, providing insights into potential therapeutic targets. The product is characterized by consistent purity and reproducibility, ensuring reliable experimental outcomes.

Protease-Activated Receptor-2, amide structure

190383-13-2 structure

Product Name:Protease-Activated Receptor-2, amide

CAS No:190383-13-2

MF:C₂₈H₅₄N₈O₇

MW:614.777766704559

CID:136009

PubChem ID:329824618

Update Time:2025-06-06

Protease-Activated Receptor-2, amide Chemical and Physical Properties

Names and Identifiers

- L-Valinamide,L-seryl-L-leucyl-L-isoleucylglycyl-L-lysyl-
- H-Ser-Leu-Ile-Gly-Lys-Val-NH2
- PAR-2 (1-6) amide (human)
- Ser-Leu-Ile-Gly-Lys-Val-amide
- SLIGKV-NH2
- (2S)-6-amino-2-[[2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]acetyl]amino]-N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]hexanamide
- PAR-2 (1-6) Human
- PAR2 activating peptide
- PAR2-AP
- Par-2 Ago
- SLIGKVAMIDE
- PAR-2 AGONIST AMIDE
- SER-LEU-ILE-GLY-LYS-VAL-NH2
- PAR-2 AGONIST PEPTIDE (SLIGKV) AMIDE, HUMAN
- Protease-Activated Receptor-2, amide
- Inchi： 1S/C28H54N8O7/c1-7-17(6)23(36-27(42)20(12-15(2)3)34-25(40)18(30)14-37)28(43)32-13-21(38)33-19(10-8-9-11-29)26(41)35-22(16(4)5)24(31)39/h15-20,22-23,37H,7-14,29-30H2,1-6H3,(H2,31,39)(H,32,43)(H,33,38)(H,34,40)(H,35,41)(H,36,42)/t17-,18-,19-,20-,22-,23-/m0/s1
- InChI Key： HOWDUIVVWDUEED-WAUHAFJUSA-N
- SMILES： O=C([C@H](CC(C)C)NC([C@H](CO)N)=O)N[C@H](C(NCC(N[C@H](C(N[C@H](C(N)=O)C(C)C)=O)CCCCN)=O)=O)[C@@H](C)CC

Computed Properties

Exact Mass: 614.41200
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 43
Rotatable Bond Count: 26
Complexity: 931
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 96
XLogP3: -0.7

Experimental Properties

Color/Form: solid
PSA: 260.86000
LogP: 1.77930
Solubility: Not determined

Protease-Activated Receptor-2, amide Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22-S24/25
Safety Term：S22-24/25
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Protease-Activated Receptor-2, amide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S275145-25mg	Protease-Activated Receptor-2, amide	190383-13-2	≥98%	25mg	¥1453.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S275145-5mg	Protease-Activated Receptor-2, amide	190383-13-2	≥98%	5mg	¥526.90	2023-09-01
DC Chemicals	DC26219-100 mg	Protease-activated receptor 2 (PAR2) agonist(SLIGKV-NH2)	190383-13-2	>98%	100mg	$550.0	2022-02-28
DC Chemicals	DC26219-250 mg	Protease-activated receptor 2 (PAR2) agonist(SLIGKV-NH2)	190383-13-2	>98%	250mg	$1000.0	2022-02-28
DC Chemicals	DC26219-1 g	Protease-activated receptor 2 (PAR2) agonist(SLIGKV-NH2)	190383-13-2	>98%	1g	$1900.0	2022-02-28
TRC	S560020-5mg	SLIGKV-NH2	190383-13-2		5mg	$ 150.00	2022-06-03
MedChemExpress	HY-P0283-10mM*1mLinWater	Protease-Activated Receptor-2, amide	190383-13-2	98.48%	10mM*1mLinWater	￥947	2022-02-25
MedChemExpress	HY-P0283-5mg	Protease-Activated Receptor-2, amide	190383-13-2	99.33%	5mg	￥700	2024-04-19
MedChemExpress	HY-P0283-10mg	Protease-Activated Receptor-2, amide	190383-13-2	99.33%	10mg	￥1200	2024-04-19
MedChemExpress	HY-P0283-25mg	Protease-Activated Receptor-2, amide	190383-13-2	99.33%	25mg	￥2200	2024-04-19